Cas no 30758-34-0 (Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene-)
30758-34-0 structure
Product Name:Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene-
Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene-
- 2,2-dimethyl-3-methylidenecyclobutane-1-carbonitrile
- 2,2-Dimethyl-3-methylenecyclobutanecarbonitrile
- USAF A-20164
- 4-09-00-00135 (Beilstein Handbook Reference)
- 2,2-Dimethyl-3-methylenecyclobutane carbonitrile
- DTXSID80952972
- 30758-34-0
- CYCLOBUTANECARBONITRILE, 2,2-DIMETHYL-3-METHYLENE-
- BRN 1928472
-
- Inchi: 1S/C8H11N/c1-6-4-7(5-9)8(6,2)3/h7H,1,4H2,2-3H3
- InChI Key: WMRQQFSYNXFYJW-UHFFFAOYSA-N
- SMILES: N#CC1CC(=C)C1(C)C
Computed Properties
- Exact Mass: 121.08923
- Monoisotopic Mass: 121.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Cyclobutanecarbonitrile,2,2-dimethyl-3-methylene- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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